Cas no 13847-89-7 (1-Methyl-2,4,6,8,9,10-hexathiaadamantane)

1-Methyl-2,4,6,8,9,10-hexathiaadamantane structure
13847-89-7 structure
Product Name:1-Methyl-2,4,6,8,9,10-hexathiaadamantane
CAS No:13847-89-7
MF:C5H6S6
MW:258.491133213043
CID:2657756
PubChem ID:53440323
Update Time:2024-02-27

1-Methyl-2,4,6,8,9,10-hexathiaadamantane Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-2,4,6,8,9,10-hexathiaadamantane
    • Inchi: 1S/C5H6S6/c1-5-9-2-6-3(10-5)8-4(7-2)11-5/h2-4H,1H3
    • InChI Key: SMQLZWSJHINUCC-UHFFFAOYSA-N
    • SMILES: S1C2SC3SC(S2)SC1(C)S3

Computed Properties

  • Exact Mass: 257.87937723g/mol
  • Monoisotopic Mass: 257.87937723g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 152
  • XLogP3: 4.7
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